2-(2-chlorophenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C16H16ClNO2/c1-9-7-11-12(8-10(9)2)16(20)18(15(11)19)14-6-4-3-5-13(14)17/h3-6,11-12H,7-8H2,1-2H3
• InChI Key: CRFQGQMFEJWQPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC2C(C1)C(=O)N(C2=O)C3=CC=CC=C3Cl)C

Description

2-(2-chlorophenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione: , belongs to the benzodiazepine class of compounds.

• It was first developed in the Soviet Union in 1975 and is now produced in Russia and other countries.
• Phenazepam is primarily used in the treatment of mental disorders such as schizophrenia and anxiety. Additionally, it can serve as a premedication before surgery due to its anesthetic-enhancing effects.

Preparation Methods

• Phenazepam can be synthesized through several routes, but one common method involves the following steps:

  Bromination: Start with 2-chlorobenzophenone and brominate it to obtain 2-bromo-2’-chlorobenzophenone.

  Cyclization: React 2-bromo-2’-chlorobenzophenone with methylamine to form the corresponding imine. Cyclization of the imine yields phenazepam.

• Industrial production methods may vary, but the synthetic approach remains consistent.

Chemical Reactions Analysis

• Phenazepam undergoes typical benzodiazepine reactions, including:

  Oxidation: It can be oxidized to form its N-desmethyl metabolite.

  Reduction: Reduction of the carbonyl group leads to the corresponding alcohol.

  Substitution: Various substitutions can occur at the phenyl ring.

• Common reagents include reducing agents (e.g., lithium aluminum hydride), oxidizing agents (e.g., potassium permanganate), and nucleophiles (e.g., amines).

Scientific Research Applications

Chemistry: Phenazepam serves as a valuable scaffold for designing new benzodiazepine derivatives.

Biology: It has been studied for its effects on GABA receptors and neuronal excitability.

Medicine: Besides its clinical use, phenazepam’s pharmacological properties are of interest.

Industry: Its applications extend to pharmaceuticals and research.

Mechanism of Action

• Phenazepam enhances GABAergic neurotransmission by binding to GABA-A receptors, leading to increased inhibitory effects.
• It modulates chloride ion channels, resulting in sedative, anxiolytic, and muscle-relaxant effects.

Comparison with Similar Compounds

• Phenazepam’s uniqueness lies in its combination of a chlorophenyl group and a bromine atom.
• Similar compounds include other benzodiazepines like diazepam, lorazepam, and alprazolam.

Remember that phenazepam should be used cautiously due to the risk of drug abuse and dependence.